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Compound of Interest

Compound Name: Foretinib

Cat. No.: B7856092 Get Quote

Foretinib, an investigational drug used in cancer research, requires meticulous handling and

disposal procedures to ensure the safety of laboratory personnel and prevent environmental

contamination. As a compound classified as harmful if swallowed and with the potential to

cause organ damage through prolonged or repeated exposure, adherence to established

safety protocols is paramount.[1][2] Disposal of Foretinib must comply with all applicable

federal, state, and local regulations for hazardous waste.[3]

Personal Protective Equipment and Spill
Management
Before handling Foretinib, it is essential to be equipped with appropriate personal protective

equipment (PPE), including protective gloves, clothing, and eye/face protection.[3] In the event

of a spill, the area should be evacuated, and adequate ventilation ensured. The spill should be

contained to prevent it from entering drains or water courses.[3] Absorb any liquid with an inert

material, such as diatomite or universal binders, and decontaminate surfaces with alcohol.[3]

All contaminated materials must be collected and disposed of as hazardous waste according to

the procedures outlined below.[3][4]

Disposal Procedures for Foretinib Waste
The proper disposal of Foretinib, whether as unused product, partially used containers, or

contaminated labware, is a critical step in the laboratory workflow. The following table

summarizes the key characteristics and disposal considerations for Foretinib.
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Hazard
Classification

GHS Hazard
Statements

Primary Disposal
Route

Container Type

Acute Oral Toxicity,

Specific Target Organ

Toxicity (Repeated

Exposure)

H302: Harmful if

swallowed, H373: May

cause damage to

organs through

prolonged or repeated

exposure[1][2]

Incineration at an

approved hazardous

waste facility[5][6]

Labeled, sealed, and

leak-proof hazardous

waste container

Step-by-Step Disposal Protocol
The disposal of Foretinib and associated waste should follow a structured protocol to ensure

safety and compliance. This process involves segregation, documentation, and transfer for final

destruction.

Segregation of Waste: All materials contaminated with Foretinib, including unused product,

empty or partially used vials, contaminated PPE, and spill cleanup materials, must be

segregated from general laboratory waste.

Waste Containment: Place all Foretinib waste into a designated, clearly labeled, and sealed

hazardous waste container.[7] For liquid waste, use leak-proof containers.[8]

Documentation: Meticulous records of all disposed Foretinib must be maintained. For

investigational drugs in a clinical research setting, drug accountability records (DARs) must

be completed, often requiring the signature of two staff members to witness the destruction.

[9][10]

Storage: Store the hazardous waste containers in a secure, designated area away from

incompatible materials, pending pickup by a certified hazardous waste disposal service.[11]

Final Disposition: The final step is the transfer of the hazardous waste to an approved facility

for high-temperature incineration, which is the preferred method for destroying

pharmaceutical waste.[5][6]

For empty containers, institutional policies may require triple-rinsing. However, it is important to

note that the rinseate from this process must also be collected and disposed of as hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718297413700015905148635208291400/F5968_MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Foretinib
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b7856092?utm_src=pdf-body
https://www.benchchem.com/product/b7856092?utm_src=pdf-body
https://www.benchchem.com/product/b7856092?utm_src=pdf-body
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/biohazardous-medical-waste
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://www.benchchem.com/product/b7856092?utm_src=pdf-body
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://research.luriechildrens.org/globalassets/stanley-manne-research-site/research-resources/office-of-clinical-and-community-trials/accountability-destruction-investigational-drugs-090119-1.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste.[12]

The following diagram illustrates the decision-making process and workflow for the proper

disposal of Foretinib.
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Waste Assessment

Disposal Procedure Non-Hazardous Waste
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(Unused drug, contaminated labware, PPE)
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Segregate as
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No

Place in Labeled,
Sealed Hazardous
Waste Container

Complete Drug Accountability
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Store in Secure
Designated Area

Transfer to Certified
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High-Temperature Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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